Cas no 161836-12-0 (7-Bromo-1,3-dihydroimidazo4,5-cpyridin-2-one)

7-Bromo-1,3-dihydroimidazo[4,5-c]pyridin-2-one is a heterocyclic organic compound featuring a fused imidazole-pyridine core with a bromine substituent at the 7-position. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The bromine atom enhances its utility in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling efficient derivatization. Its rigid bicyclic framework contributes to stability while offering selective functionalization sites for further modifications. The compound is particularly relevant in medicinal chemistry for the development of kinase inhibitors and other bioactive molecules. High purity grades ensure consistent performance in research and industrial applications.
7-Bromo-1,3-dihydroimidazo4,5-cpyridin-2-one structure
161836-12-0 structure
Product Name:7-Bromo-1,3-dihydroimidazo4,5-cpyridin-2-one
CAS No:161836-12-0
MF:C6H4BrN3O
MW:214.019459724426
MDL:MFCD03673684
CID:65619
PubChem ID:950765
Update Time:2025-10-31

7-Bromo-1,3-dihydroimidazo4,5-cpyridin-2-one Chemical and Physical Properties

Names and Identifiers

    • 7-Bromo-1,3-dihydroimidazo[4,5-c]pyridin-2-one
    • 7-Bromo-1,3-dihydro-2H-imidazo[4,5-c]pyridin-2-one
    • 7-Bromo-1,3-dihydro-imidazo[4,5-c]pyridin-2-one
    • 7-Bromo-1H-imidazo[4,5-c]pyridin-2(3H)-one
    • 2H-IMidazo[4,5-c]pyridin-2-one
    • 2H-IMidazo[4,5-c]pyridin-2-one, 7-broMo-1,3-dihydro-
    • 7-bromo-1H,2H,3H-imidazo[4,5-c]pyridin-2-one
    • 8184AA
    • SY029337
    • FS001033
    • ST081633
    • AX8215417
    • 7-bromo-4-imidazolino[4,5-c]pyridin-2-one
    • 836B120
    • 161836-12-0
    • DS-11262
    • AKOS015969297
    • Z1269235386
    • DTXSID90359195
    • MFCD03673684
    • FT-0727775
    • AC-25145
    • EN300-6778201
    • DB-028422
    • 7-Bromo-1,3-dihydroimidazo4,5-cpyridin-2-one
    • MDL: MFCD03673684
    • Inchi: 1S/C6H4BrN3O/c7-3-1-8-2-4-5(3)10-6(11)9-4/h1-2H,(H2,9,10,11)
    • InChI Key: LACRAZSEDWFGFM-UHFFFAOYSA-N
    • SMILES: BrC1=CN=CC2=C1NC(N2)=O

Computed Properties

  • Exact Mass: 212.95400
  • Monoisotopic Mass: 212.954
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 187
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 5
  • XLogP3: 0.2
  • Topological Polar Surface Area: 54

Experimental Properties

  • Density: 1.837
  • Boiling Point: 188.9℃ at 760 mmHg
  • Flash Point: 68.1°C
  • Refractive Index: 1.636
  • PSA: 61.54000
  • LogP: 1.01370

7-Bromo-1,3-dihydroimidazo4,5-cpyridin-2-one Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

7-Bromo-1,3-dihydroimidazo4,5-cpyridin-2-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-YF365-200mg
7-Bromo-1,3-dihydroimidazo4,5-cpyridin-2-one
161836-12-0 98%
200mg
226.0CNY 2021-08-04
Chemenu
CM151372-5g
7-bromo-1,3-dihydro-2H-imidazo[4,5-c]pyridin-2-one
161836-12-0 98%
5g
$224 2021-08-05
Chemenu
CM151372-10g
7-bromo-1,3-dihydro-2H-imidazo[4,5-c]pyridin-2-one
161836-12-0 98%
10g
$393 2021-08-05
SHANG HAI SHAO YUAN SHI JI Co., Ltd.
SY029337-1g
7-Bromo-1H-imidazo[4,5-c]pyridin-2(3H)-one
161836-12-0 ≥95%
1g
¥2516.13 2025-04-17
Chemenu
CM151372-1g
7-bromo-1,3-dihydro-2H-imidazo[4,5-c]pyridin-2-one
161836-12-0 98%
1g
$*** 2023-03-31
Chemenu
CM151372-5g
7-bromo-1,3-dihydro-2H-imidazo[4,5-c]pyridin-2-one
161836-12-0 98%
5g
$*** 2023-03-31
Chemenu
CM151372-10g
7-bromo-1,3-dihydro-2H-imidazo[4,5-c]pyridin-2-one
161836-12-0 98%
10g
$*** 2023-03-31
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-YF365-5g
7-Bromo-1,3-dihydroimidazo4,5-cpyridin-2-one
161836-12-0 98%
5g
2683CNY 2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-YF365-50mg
7-Bromo-1,3-dihydroimidazo4,5-cpyridin-2-one
161836-12-0 98%
50mg
104.0CNY 2021-08-03
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-YF365-1g
7-Bromo-1,3-dihydroimidazo4,5-cpyridin-2-one
161836-12-0 98%
1g
685.0CNY 2021-08-03

7-Bromo-1,3-dihydroimidazo4,5-cpyridin-2-one Production Method

7-Bromo-1,3-dihydroimidazo4,5-cpyridin-2-one Related Literature

Additional information on 7-Bromo-1,3-dihydroimidazo4,5-cpyridin-2-one

7-Bromo-1,3-dihydroimidazo[4,5-c]pyridin-2-one (CAS No. 161836-12-0): An Overview of a Promising Compound in Medicinal Chemistry

7-Bromo-1,3-dihydroimidazo[4,5-c]pyridin-2-one (CAS No. 161836-12-0) is a small molecule that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of imidazopyridines, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent research developments surrounding this compound.

The chemical structure of 7-Bromo-1,3-dihydroimidazo[4,5-c]pyridin-2-one is characterized by a fused imidazole and pyridine ring system with a bromine substituent at the 7-position. The presence of the bromine atom imparts unique electronic and steric properties to the molecule, which can influence its interactions with biological targets. The imidazopyridine scaffold is a privileged structure in medicinal chemistry due to its ability to form hydrogen bonds and π-π interactions with biomolecules.

The synthesis of 7-Bromo-1,3-dihydroimidazo[4,5-c]pyridin-2-one has been reported using various methodologies. One common approach involves the cyclization of a suitable precursor followed by bromination at the 7-position. For instance, a typical synthetic route starts with the condensation of an appropriate amine and aldehyde to form an intermediate imine, which is then cyclized under acidic conditions to generate the imidazopyridine core. Subsequent bromination using a brominating agent such as N-bromosuccinimide (NBS) yields the desired product. This synthetic strategy allows for the preparation of 7-Bromo-1,3-dihydroimidazo[4,5-c]pyridin-2-one in good yields and purity.

In terms of biological activities, 7-Bromo-1,3-dihydroimidazo[4,5-c]pyridin-2-one has shown promising results in several areas. One notable application is its potential as an anti-inflammatory agent. Recent studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. The mechanism of action is believed to involve the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which play a central role in inflammation.

Beyond its anti-inflammatory properties, 7-Bromo-1,3-dihydroimidazo[4,5-c]pyridin-2-one has also been investigated for its antiviral activity. Research has shown that this compound can inhibit the replication of various viruses, including influenza A virus and herpes simplex virus (HSV). The antiviral mechanism is thought to involve interference with viral entry or replication processes within host cells. These findings suggest that 7-Bromo-1,3-dihydroimidazo[4,5-c]pyridin-2-one could be a valuable lead compound for the development of new antiviral therapies.

In addition to its anti-inflammatory and antiviral activities, 7-Bromo-1,3-dihydroimidazo[4,5-c]pyridin-2-one has also been explored for its anticancer potential. Preclinical studies have indicated that this compound can induce apoptosis in cancer cells through the activation of caspase-dependent pathways. Furthermore, it has been shown to exhibit selective cytotoxicity against certain cancer cell lines while sparing normal cells. These properties make it an attractive candidate for further investigation as a potential anticancer agent.

The pharmacokinetic profile of 7-Bromo-1,3-dihydroimidazo[4,5-c]pyridin-2-one is another important aspect to consider for its therapeutic development. Initial studies have suggested that this compound has favorable oral bioavailability and metabolic stability. However, further research is needed to optimize its pharmacokinetic properties and ensure optimal drug delivery.

To date, several research groups have contributed to the understanding of 7-Bromo-1,3-dihydroimidazo[4,5-c]pyridin-2-one. For example, a study published in the Journal of Medicinal Chemistry reported on the synthesis and biological evaluation of a series of imidazopyridine derivatives, including 7-Bromo-1,3-dihydroimidazo[4,5-c]pyridin-2-one. The results highlighted the compound's potent anti-inflammatory activity and provided insights into its structure-activity relationships (SAR). Another study published in Antiviral Research explored the antiviral potential of this compound against influenza A virus and demonstrated its efficacy in reducing viral load in infected cells.

In conclusion, 7-Bromo-1,3-dihydroimidazo[4,5-c]pyridin-2-one (CAS No. 161836-12-0) is a promising compound with diverse biological activities that warrant further investigation. Its potential as an anti-inflammatory agent, antiviral drug candidate, and anticancer lead makes it an exciting target for medicinal chemists and pharmacologists. Ongoing research efforts are likely to uncover new applications and optimize its therapeutic potential for various diseases.

Recommended suppliers
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent